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Compound of Interest

Compound Name: 1-isothiocyanato-PEG3-Azide

cat. No.: B604937

An In-depth Technical Guide to 1-isothiocyanato-PEG3-Azide: A Heterobifunctional Linker for
Advanced Bioconjugation

Abstract

1-isothiocyanato-PEG3-azide is a versatile heterobifunctional crosslinker that is gaining
prominence in the fields of chemical biology, drug discovery, and diagnostics. Its unique
architecture, featuring a terminal isothiocyanate group and an azide moiety connected by a
hydrophilic polyethylene glycol (PEG) spacer, enables the sequential or simultaneous
conjugation of diverse biomolecules. This guide provides a comprehensive overview of its
chemical properties, reaction mechanisms, and applications, with a focus on its role in
constructing complex biomolecular architectures such as antibody-drug conjugates (ADCs) and
proteolysis-targeting chimeras (PROTACS). Detailed experimental protocols and visual
diagrams of its structure and reaction pathways are provided to facilitate its practical
implementation in research and development.

Chemical Properties and Structure

1-isothiocyanato-PEG3-azide is a PEG-based compound with two distinct reactive functional
groups.[1] The presence of a PEG spacer enhances the aqueous solubility of the molecule and
its conjugates.[2][3][4][5]

Table 1: Physicochemical Properties of 1-isothiocyanato-PEG3-Azide
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Property Value Source
Molecular Formula C9H16N403S [11161[7]
Molecular Weight ~260.31 g/mol 4171
CAS Number 1310686-23-7 [11[41[7]
) >95% to =98% (vendor
Purity -~ [4][5]
specific)

(Typically a colorless to pale

Appearance ) N/A
yellow oil)
Storage Conditions -20°C [4]
Synonyms:

o 1-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-2-isothiocyanatoethane[4][6]
e 1-azido-2-(2-(2-(2-isothiocyanatoethoxy)ethoxy)ethoxy)ethane[4]

Caption: Chemical structure of 1-isothiocyanato-PEG3-Azide.

Reactivity and Mechanism of Action

This crosslinker's utility stems from its two orthogonal reactive handles: the isothiocyanate and
the azide groups. This dual functionality allows for controlled, stepwise conjugation to different
molecules.

Isothiocyanate Reactivity

The isothiocyanate group (-N=C=S) readily reacts with primary amine groups (-NH2) to form a
stable thiourea linkage.[4][8] This reaction is highly efficient and proceeds under mild basic
conditions (typically pH 8.0-9.5).

Azide Reactivity

The azide group (-N3) is a key component for "click chemistry” reactions.[7][9][10] It can
undergo cycloaddition with:
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» Alkynes: In the presence of a copper(l) catalyst, the azide reacts with a terminal alkyne to
form a stable 1,4-disubstituted 1,2,3-triazole. This is known as the Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC).[7][9][10]

» Strained Cyclooctynes: The azide can also react with strained cyclooctynes, such as
dibenzocyclooctyne (DBCO) or bicyclononyne (BCN), without the need for a copper catalyst.
[71[9] This Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is particularly useful for in
vivo applications where the cytotoxicity of copper is a concern.
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1-isothiocyanato-PEG3-Azide

N3-PEG3-NCS

\

Amine-containing Molecule

pH 8.0-9.5

Alkyne-containing Molecule

Cu(I) or Strain-Promoted

Final Conjugate

I Molecule-Thiourea-PEG3-Triazole-Molecule
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Step 1: Amine Labeling

Prepare Protein in
Amine-Free Buffer (pH 8.0)

:

Add Molar Excess of
N3-PEG3-NCS

:

Incubate (1-2h, RT)

:

Purify via Desalting Column

1
Azide-Labeled Protein
1

Step 2: Click Chellhistry Conjugation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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